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Compound of Interest

Compound Name: Aspercolorin

cat. No.: B605642

Aspercolorin: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspercolorin is a fungal metabolite produced by various species of the genus Aspergillus,
notably Aspergillus versicolor. It is classified as an atypical cyclic tetrapeptide. This document
provides a concise technical summary of its known properties. Currently, the pharmacological
and biological activities of Aspercolorin are not extensively documented in scientific literature.
Its primary application to date has been as a chemical marker in the polyphasic taxonomy for
the identification of Aspergillus species[1][2][3][4].

Chemical and Physical Properties

The fundamental chemical and physical properties of Aspercolorin are summarized below.
These data are essential for its identification, handling, and use in experimental settings.

Property Value References
CAS Number 29123-52-2 [5][6]
Molecular Formula C25H28N40s [5]

Molecular Weight 464.5 g/mol [5]

cyclo(b-alanylprolyl-2-amino-5-
Formal Name [5]
methoxybenzoylphenylalanyl)
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Solubility
Solvent Solubility References
Acetonitrile Soluble [5]
Methanol Soluble [5]
Ethanol Soluble
DMF Soluble
DMSO Soluble
Water Limited solubility

Biological Activity and Experimental Data

To date, there are no comprehensive reports on the specific biological activities or
pharmacological properties of Aspercolorin in the published scientific literature. While
Aspergillus versicolor is known to produce a wide array of secondary metabolites with diverse
biological activities, including antimicrobial and cytotoxic effects, specific studies on
Aspercolorin are lacking[7].

Experimental Protocols

Due to the absence of studies on its biological activity, there are no established experimental
protocols for the use of Aspercolorin in biological assays. Its current use is primarily as a
reference standard in analytical chemistry for taxonomic purposes.

Biosynthesis of Fungal Cyclic Peptides

Aspercolorin is a cyclic peptide, a class of natural products synthesized by fungi through
complex enzymatic pathways. In Aspergillus and other fungi, cyclic peptides are typically
synthesized by non-ribosomal peptide synthetases (NRPSs)[6][8]. These large, multi-enzyme
complexes activate and link amino acid monomers in an assembly-line fashion. The
biosynthesis of some fungal peptides can also occur through the ribosomal synthesis of a
precursor peptide, which is then post-translationally modified and cyclized[5][9].
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The general workflow for the biosynthesis of cyclic peptides in fungi via NRPS is depicted
below. This pathway represents a common mechanism for the production of such secondary
metabolites.
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Caption: Generalized workflow for the biosynthesis of cyclic peptides by Non-Ribosomal
Peptide Synthetases (NRPSSs) in fungi.

Signaling Pathways

There is currently no information available regarding any signaling pathways that may be
modulated by Aspercolorin. Further research is required to elucidate its potential biological
targets and mechanisms of action.

Conclusion

Aspercolorin is a well-characterized fungal metabolite in terms of its chemical structure.
However, its biological role and potential applications in drug development remain unexplored.
This technical guide summarizes the current state of knowledge and highlights the need for
further investigation into the pharmacological properties of this cyclic peptide. Researchers are
encouraged to explore the potential activities of Aspercolorin, given the diverse biological
roles of other secondary metabolites from Aspergillus species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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